Cas no 2228222-32-8 (1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228222-32-8
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 5960060
• PubChem ID: 165705221
• Update Time: 2025-06-09

1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine
• 2228222-32-8
• 1-[1-(2-fluoropyridin-3-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1821959

• Inchi： 1S/C11H13FN2/c12-9-8(2-1-7-14-9)10(3-4-10)11(13)5-6-11/h1-2,7H,3-6,13H2
• InChI Key： KEJAIPNWMPKOOF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228222-32-8 and Product Name: 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine

The compound with the CAS number 2228222-32-8 and the product name 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoropyridine moiety and a cyclopropyl group contributes to its distinct chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing heterocycles. Fluoropyridines, in particular, have been extensively studied for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluoropyridin-3-yl substituent in this compound is strategically positioned to interact with biological targets, thereby improving its efficacy as a potential therapeutic agent.

The cyclopropylcyclopropan-1-amine core of the molecule introduces a rigid structure that can be advantageous in optimizing pharmacological activity. The cyclopropyl group, known for its spatial constraints, can influence the conformational flexibility of the compound, potentially enhancing its binding interactions with biological receptors. This structural feature is particularly relevant in the design of small-molecule inhibitors and agonists, where precise molecular geometry is crucial for therapeutic success.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. The incorporation of fluorine atoms can lead to improved drug-like properties, including enhanced bioavailability and resistance to metabolic degradation. The 2-fluoropyridin-3-yl moiety in this compound exemplifies such advantages, making it a valuable scaffold for medicinal chemists seeking to design novel pharmacological agents.

The synthesis and characterization of this compound have been influenced by cutting-edge methodologies in organic chemistry. Advanced synthetic techniques have enabled the precise construction of its complex framework, ensuring high purity and yield. These advancements are critical for translating laboratory discoveries into viable drug candidates, underscoring the importance of robust synthetic strategies in modern pharmaceutical research.

Biological evaluation has revealed promising preliminary data regarding the pharmacological activity of this compound. In vitro studies have demonstrated its potential as an inhibitor or modulator of key biological pathways relevant to various diseases. The interaction between the fluoropyridine and cyclopropylamine components suggests multiple binding modes that could be exploited for therapeutic intervention.

The structural features of this molecule align well with current trends in drug discovery, where targeted molecular design is essential for achieving high efficacy and minimal side effects. The combination of fluorine substitution and cyclopropyl groups provides a unique chemical profile that distinguishes it from existing therapeutic agents. This differentiation makes it an attractive candidate for further development in preclinical studies.

Future research directions may include exploring derivatives of this compound to optimize its pharmacological properties further. Modifications such as varying substituents on the fluoropyridine ring or altering the cyclopropyl moiety could lead to enhanced potency or selectivity. Such explorations are integral to the iterative process of drug development, where continuous refinement is necessary to meet therapeutic demands.

The integration of computational modeling and high-throughput screening technologies will likely play a pivotal role in advancing the understanding and application of this compound. These tools can provide insights into molecular interactions at an atomic level, guiding rational design modifications and accelerating the discovery pipeline.

In conclusion, 1-1-(2-fluoropyridin-3-yl)cyclopropylcyclopropan-1-amine represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique combination of chemical features positions it as a valuable asset in medicinal chemistry research. As our understanding of biological targets evolves, compounds like this one will continue to inform the development of novel therapeutics that address unmet medical needs.